Cas no 2622-26-6 (Pericyazine)

Pericyazine (propericiazine) is the first generation of antipsychotic active molecule, which is used as an auxiliary active molecule for short-term management of severe anxiety and psychosis Pericyazine (propericiazine) is a selective D2 dopamine receptor antagonist Pericyazine has adrenolytic \ anticholinergic and extrapyramidal effects

Pericyazine structure

Product Name:Pericyazine

CAS No:2622-26-6

Molecular Formula:C₂₁H₂₃N₃OS

Molecular Weight:365.49182

CID:254659

PubChem ID:4747

Pericyazine Properties

Names and Identifiers

- 10H-Phenothiazine-2-carbonitrile,10-[3-(4-hydroxy-1-piperidinyl)propyl]-
- Pericyazine
- 10-[3-(4-hydroxypiperidin-1-yl)propyl]phenothiazine-2-carbonitrile
- Propericiazine(Periciazine)
- 10-<3-(4-hydroxypiperidino)propyl>phenothiazine-2-carbonitrile
- Aolept
- Nemactil
- Neulactil
- Neuleptil
- Periciazina
- periciazine
- Periciazinum
- Piperocyanomazine
- properciazine
- propericyazine
- PERICIAZINE [WHO-DD]
- GTPL9216
- IDI1_000874
- NCGC00095086-01
- NCGC00095086-04
- HMS502L16
- NCGC00095086-03
- EN300-18531251
- CHEMBL251940
- Phenothiazine-2-carbonitrile, 10-[3-(4-hydroxypiperidino)propyl]-
- Periciazina [INN-Spanish]
- Neuleptil (TN)
- IC 6002
- NSC758641
- FT-0673633
- KBio1_000874
- Propericiazine
- Cyano-3 ((hydroxy-4 piperidyl-1)-3 propyl)-10 phenothiazine
- EINECS 220-071-3
- CAS-2622-26-6
- Bayer 1409
- KBio3_001556
- SBI-0051867.P002
- 6909 RP
- Propericiazine;RP 8909
- starbld0016671
- Spectrum3_000748
- BRD-K89669299-001-02-7
- CS-0002963
- NCGC00095086-02
- 2-Cyano-10-(3-(4-hydroxypiperidino)propyl)phenothiazine
- Periciazine [INN]
- F77808
- Q2622907
- SPBio_001607
- KBio2_002094
- Spectrum4_000210
- 2-cyano-10-[3-(4-hydroxypiperidino)propyl]phenothiazine
- D01485
- F.I. 6145
- DTXSID5045910
- SPECTRUM1503936
- NS00003873
- MS-25843
- WH 7508
- RP-8909
- HMS1922M18
- CCG-39062
- CHEBI:31981
- KBioSS_002094
- Pharmakon1600-01503936
- BDBM50346422
- 10-[3-(4-Hydroxy-1-piperidinyl)propyl]-10H-phenothiazine-2-carbonitrile #
- SKF 20716
- 2622-26-6
- 10-(3-(4-Hydroxypiperidin-1-yl)propyl)-10H-phenothiazine-2-carbonitrile
- Nelactil
- DB01608
- Periciazin
- Periciazinum [INN-Latin]
- DivK1c_000874
- BRN 0576739
- PERICYAZINE [MART.]
- 3405M6FD73
- KBioGR_000819
- Spectrum_001614
- SKF 20,716
- UNII-3405M6FD73
- KBio2_007230
- NSC 758641
- KBio2_004662
- LUALIOATIOESLM-UHFFFAOYSA-N
- Phenothiazine-2-carbonitrile, 10-(3-(4-hydroxypiperidino)propyl)-
- NINDS_000874
- 2-Cyano-10-(3-(4-hydroxy-1-piperidyl)propyl)phenothiazine
- PROPERICIAZINE [JAN]
- Tox21_111417
- RP 8908
- 10H-Phenothiazine-2-carbonitrile, 10-[3-(4-hydroxy-1-piperidinyl)propyl]-
- PERICYAZINE [MI]
- 10-[3-(4-Hydroxy-1-piperidinyl)propyl]-10H-phenothiazine-2-carbonitrile
- DTXCID3025910
- 10-[3-(4-hydroxypiperidin-1-yl)propyl]-10H-phenothiazine-2-carbonitrile
- HY-14263
- RP 8909SKF 20716
- 10-(3-(4-Hydroxypiperidino)propyl)phenothiazine-2-carbonitrile
- 4-Piperidinol, 1-(3-(2-cyano-10-phenothiazinyl)propyl)-
- BSPBio_002336
- AKOS030527553
- SR-01000872777-1
- NSC-758641
- RP 8909
- Spectrum2_001604
- Spectrum5_001747
- SCHEMBL148422
- SKF-20716
- Cyano-3 ((hydroxy-4 piperidyl-1)-3 propyl)-10 phenothiazine [French]
- SR-01000872777
- Propericiazine (JAN)
- Properazine
- 10-(3-(4-hydroxypiperidin-1-yl)propyl)phenothiazine-2-carbonitrile
- Neuleptyl
- Periciazina (INN-Spanish)
- PERICYAZINE (MART.)
- Periciazinum (INN-Latin)
- +Expand
- InChIKey： LUALIOATIOESLM-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H23N3OS/c22-15-16-6-7-21-19(14-16)24(18-4-1-2-5-20(18)26-21)11-3-10-23-12-8-17(25)9-13-23/h1-2,4-7,14,17,25H,3,8-13H2
- SMILES： C1=CC=C2C(=C1)N(CCCN3CCC(CC3)O)C4=C(C=CC(=C4)C#N)S2

Computed Properties

Exact Mass: 365.156184g/mol
Surface Charge: 0
XLogP3: 3.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 365.156184g/mol
Monoisotopic Mass: 365.156184g/mol
Topological Polar Surface Area: 75.8Å²
Heavy Atom Count: 26
Complexity: 513
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.01068
PSA: 75.80000
Refractive Index: 1.6740 (estimate)
Boiling Point: 593.4°Cat760mmHg
Melting Point: 116-117°
Flash Point: 312.7°C
Density: 1.1198 (rough estimate)

Pericyazine Security Information

RTECS：SN7175000
Safety Instruction： 26-36
Risk Phrases：R22
Dangerous goods sign： Xn
Storage Condition：2-8°C
Risk Phrases： 22-36/37/38-20/21/22
Toxicity：LD50 orally in rats: 395 mg/kg (Schafer)

Pericyazine Customs Data

HS CODE：2934300000
Customs Data：

China Customs Code:
2934300000

Overview:

2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pericyazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BEBY-1mg	PROPERICYAZINE	2622-26-6	≥98%	1mg	$71.00
A2B Chem LLC	AF30990-1mg	PROPERICYAZINE	2622-26-6	≥98%	1mg	$29.00	2024-04-20
Aaron	AR00BEKA-25mg	PROPERICYAZINE	2622-26-6	98%	25mg	$225.00
Ambeed	A571115-25mg	10-(3-(4-Hydroxypiperidin-1-yl)propyl)-10H-phenothiazine-2-carbonitrile	2622-26-6	98%	25mg	$260.0	2024-07-28
ChemScence	CS-0002963-5mg	Pericyazine	2622-26-6	99.83%	5mg	$110.0	2022-04-27
Enamine	EN300-18531251-0.05g		2622-26-6		0.05g	$636.0	2023-09-18
eNovation Chemicals LLC	Y1250895-5mg	PROPERICYAZINE	2622-26-6	99%	5mg	$345
MedChemExpress	HY-14263-10mM*1mLinDMSO	Pericyazine	2622-26-6	99.83%	10mM*1mLinDMSO	￥804
TRC	P287360-25mg	Pericyazine	2622-26-6		25mg	$ 249.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P911274-5mg	Pericyazine (Propericiazine)	2622-26-6	98%	5mg	￥1,566.90	2022-09-01

Pericyazine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2622-26-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Pericyazine Related Literature

1. Copper-catalyzed cyanation of heterocycle C–H bonds with ethyl(ethoxymethylene)cyanoacetate as a cyanating agent and its mechanism

Ze-lin Li,Kang-kang Sun,Chun Cai Org. Chem. Front. 2018 5 1848
2. Simultaneous determination of phenobarbitone, primidone and phenytoin in small samples of blood by gas-liquid chromatography

A. M. Bruce,Hamilton Smith Analyst 1977 102 35
3. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
4. Drug repositioning by structure-based virtual screening

Dik-Lung Ma,Daniel Shiu-Hin Chan,Chung-Hang Leung Chem. Soc. Rev. 2013 42 2130
5. Cu(OAc)2 catalysed aerobic oxidation of aldehydes to nitriles under ligand-free conditions

Asit Kumar Das,Sneha Nandy,Sanjay Bhar RSC Adv. 2022 12 4605
6. Rapid spectrophotometric assay of phenothiazine drugs in pharmaceutical preparations

Aly M. Taha,Nawal A. El-Rabbat,Michael E. El-Kommos,Ibraheim H. Refat Analyst 1983 108 1500
7. Organophotoredox assisted cyanation of bromoarenes via silyl-radical-mediated bromine abstraction

Maniklal Shee,Sk. Sheriff Shah,N. D. Pradeep Singh Chem. Commun. 2020 56 4240
8. A combined experimental and computational study of NHC-promoted desulfonylation of tosylated aldimines

Fang Sun,Tingrui Yin,Yang Wang,Anni Feng,Liuqing Yang,Wenchao Wu,Chenxia Yu,Tuanjie Li,Donghui Wei,Changsheng Yao Org. Chem. Front. 2020 7 578
9. Aromatic chloride to nitrile transformation: medicinal and synthetic chemistry

Lyn H. Jones,Nicholas W. Summerhill,Nigel A. Swain,James E. Mills Med. Chem. Commun. 2010 1 309
10. Directing group strategies in catalytic sp2 C–H cyanations: scope, mechanism and limitations

Hui-cheng Cheng,Peng-hu Guo,Jiao-li Ma,Xiao-Qiang Hu Catal. Sci. Technol. 2021 11 3308

2622-26-6 (Pericyazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2622-26-6)Pericyazine

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price($):234.0/396.0/673.0